![molecular formula C21H22ClN3O B2860409 1-(3-chloro-2-methylphenyl)-4-(1-isopropyl-1H-benzo[d]imidazol-2-yl)pyrrolidin-2-one CAS No. 847394-47-2](/img/structure/B2860409.png)
1-(3-chloro-2-methylphenyl)-4-(1-isopropyl-1H-benzo[d]imidazol-2-yl)pyrrolidin-2-one
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Description
1-(3-chloro-2-methylphenyl)-4-(1-isopropyl-1H-benzo[d]imidazol-2-yl)pyrrolidin-2-one is a useful research compound. Its molecular formula is C21H22ClN3O and its molecular weight is 367.88. The purity is usually 95%.
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Scientific Research Applications
Antioxidant Activity
A study by Tumosienė et al. (2019) synthesized derivatives of pyrrolidine carboxylic acid, including compounds with chloro, hydroxyl, and isopropyl substituents. These compounds were evaluated for their antioxidant activity, with some showing significant potential. Although not the exact chemical , this research suggests the potential of similar compounds in antioxidant applications (Tumosienė et al., 2019).
Synthesis of Heterocyclic Compounds
Katritzky et al. (2000) reported on the synthesis of hexahydro-1H-pyrrolo[1,2-a]ĭmidazoles, which are closely related to the chemical . This study highlights the versatility of these compounds in creating diverse heterocyclic structures, which are valuable in medicinal chemistry and drug design (Katritzky et al., 2000).
Antiulcer Agents
A study by Starrett et al. (1989) explored the synthesis of imidazo[1,2-a]pyridines, similar to the compound , for their potential as antiulcer agents. The research found that some compounds in this class exhibited good cytoprotective properties, suggesting their utility in developing new treatments for ulcers (Starrett et al., 1989).
Synthesis of Spiroxindole Derivatives
Poomathi et al. (2015) investigated the synthesis of spiroxindole fused pyrrolidine and thiazolo pyrrolidine benzimidazole derivatives. The research demonstrates the potential of using compounds similar to 1-(3-chloro-2-methylphenyl)-4-(1-isopropyl-1H-benzo[d]imidazol-2-yl)pyrrolidin-2-one in creating complex molecular structures with potential pharmaceutical applications (Poomathi et al., 2015).
Anticholinesterase Potential
Kwong et al. (2019) synthesized a series of imidazo[1,2-a]pyridine-based derivatives and evaluated their anticholinesterase potential. The research indicates the potential therapeutic applications of such compounds in treating conditions like Alzheimer's disease (Kwong et al., 2019).
properties
IUPAC Name |
1-(3-chloro-2-methylphenyl)-4-(1-propan-2-ylbenzimidazol-2-yl)pyrrolidin-2-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H22ClN3O/c1-13(2)25-19-9-5-4-8-17(19)23-21(25)15-11-20(26)24(12-15)18-10-6-7-16(22)14(18)3/h4-10,13,15H,11-12H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JJOXTAORTUBSPQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC=C1Cl)N2CC(CC2=O)C3=NC4=CC=CC=C4N3C(C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H22ClN3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
367.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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